Cas no 25269-17-4 (2,7,11-Cyclotetradecatrien-1-ol,1,7,11-trimethyl-4-(1-methylethyl)-, (1R,2E,4S,7E,11E)-)

2,7,11-Cyclotetradecatrien-1-ol,1,7,11-trimethyl-4-(1-methylethyl)-, (1R,2E,4S,7E,11E)- Properties

Names and Identifiers

• 2,7,11-Cyclotetradecatrien-1-ol,1,7,11-trimethyl-4-(1-methylethyl)-, (1R,2E,4S,7E,11E)-
• THUNBERGOL
• (1R,2E,4S,7E,11E)-4-Isopropyl-1,7,11-trimethylcyclotetradeca-2,7,11-trienol
• Isocembrol
• 25269-17-4
• (1R,2Z,4S,7E,11E)-4-Isopropyl-1,7,11-trimethyl-2,7,11-cyclotetradecatrien-1-ol
• (1R,2E,4S,7E,11E)-4-Isopropyl-1,7,11-trimethylcyclotetradeca-2,7,11-trien-1-ol
• (1R,2Z,4S,7Z,11Z)-1,7,11-trimethyl-4-propan-2-ylcyclotetradeca-2,7,11-trien-1-ol
• NS00114118
• +Expand

• InChIKey： YAPXSYXFLHDPCK-LUGDDEAWSA-N
• Inchi： InChI=1S/C20H34O/c1-16(2)19-12-11-18(4)9-6-8-17(3)10-7-14-20(5,21)15-13-19/h9-10,13,15-16,19,21H,6-8,11-12,14H2,1-5H3/b15-13-,17-10+,18-9+
• SMILES： CC1CCC=C(C)CCC(C(C)C)C=CC(C)(O)CCC=1 |c:4,13,20|

Computed Properties

• Exact Mass: 290.26112
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 290.260965704g/mol
• Heavy Atom Count: 21
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 5.81260
• PSA: 20.23
• Refractive Index: 1.472
• Boiling Point: 392.69°C at 760 mmHg
• Flash Point: 169.813°C
• Density: 0.876